Cas no 1354756-15-2 (Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate)

• Product Name: Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate
• CAS No: 1354756-15-2
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4592309
• Update Time: 2025-06-13

Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3H-benzoimidazole-5-carboxylic acid methyl ester
• Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)5-2-6(10)8-7(3-5)11-4-12-8/h2-4H,1H3,(H,11,12)
• InChI Key： RBSAMLGMBYUZEN-UHFFFAOYSA-N
• SMILES： C1NC2=C(Cl)C=C(C(OC)=O)C=C2N=1

Additional information on Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate

Recent Advances in the Study of Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate (CAS: 1354756-15-2)

Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate (CAS: 1354756-15-2) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of antimicrobial and anticancer drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

The synthesis of Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to enhance the efficiency of the synthetic process. Structural elucidation using NMR spectroscopy and X-ray crystallography has confirmed the compound's stability and reactivity, which are critical for its pharmacological applications. These advancements in synthesis and characterization have paved the way for further exploration of its biological activities.

In terms of biological activity, Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate has demonstrated promising antimicrobial properties. Recent in vitro studies have shown its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's mechanism of action appears to involve inhibition of bacterial DNA gyrase, a key enzyme in bacterial replication. Additionally, preliminary studies suggest potential antifungal activity, although further research is needed to confirm these findings and elucidate the underlying molecular pathways.

Beyond its antimicrobial potential, this benzimidazole derivative has also been investigated for its anticancer properties. Recent research has revealed that Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to induce apoptosis and inhibit angiogenesis has been demonstrated in preclinical models, suggesting its potential as a lead compound for anticancer drug development. However, more extensive in vivo studies are required to evaluate its safety and efficacy in a clinical setting.

In conclusion, Methyl 7-chloro-1H-1,3-benzodiazole-5-carboxylate (CAS: 1354756-15-2) represents a promising candidate for further pharmaceutical development. Its versatile biological activities, coupled with advancements in synthetic methodologies, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this compound may yield significant contributions to the fields of antimicrobial and anticancer drug discovery.